BENGHE Foundational & Exploratory

Check Availability & Pricing

Eupalinilide C CAS number and molecular
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eupalinilide C

Cat. No.: B150141

Technical Dossier: Eupalinilide C

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties of Eupalinilide
C, a sesquiterpenoid of interest in the scientific community.

Core Chemical Identifiers

A fundamental aspect of any chemical compound's profile is its unique identifiers and molecular
formula, which are crucial for database searches, regulatory submissions, and experimental

design.
Identifier Value Source
CAS Number 757202-11-2 [1]
Molecular Formula C20H2407 [1]

Eupalinilide C is a member of the guaiane-type sesquiterpene lactones. It was first isolated
from the whole plant of Eupatorium lindleyanum. This class of compounds is noted for its
diverse biological activities.

Further investigation into the biological activity of related compounds has shown that
Eupalinilide B and Eupalinilide E exhibit potent cytotoxicity against P-388 and A-549 tumor cell
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lines.

Experimental Data & Protocols

At present, detailed experimental protocols and signaling pathway information for Eupalinilide
C are not extensively available in the public domain. The primary literature focuses on the
isolation and structural elucidation of a series of eupalinilides, including Eupalinilide C.

The general methodology for the isolation of Eupalinilide C, as described for a class of similar
compounds, involves extraction from the plant source, Eupatorium lindleyanum, followed by
chromatographic separation techniques to yield the pure compound. The structural
determination is typically achieved through spectroscopic methods, including 1D and 2D
Nuclear Magnetic Resonance (NMR) spectroscopy.

As research into the biological effects of Eupalinilide C progresses, it is anticipated that more
detailed experimental protocols and mechanistic studies will become available.

Logical Relationship of Compound Identification

The process of identifying and characterizing a novel natural product like Eupalinilide C
follows a logical workflow. This begins with the collection and extraction of the source material,
followed by purification and subsequent structural analysis.

Source Material Processing Purification and Isolation Structural Analysis

Click to download full resolution via product page

Figure 1. Workflow for the isolation and identification of Eupalinilide C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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